{5-Oxaspiro[2.4]heptan-6-yl}methanamine

• IUPAC Name: 5-oxaspiro[2.4]heptan-6-ylmethanamine
• InChI: InChI=1S/C7H13NO/c8-4-6-3-7(1-2-7)5-9-6/h6H,1-5,8H2
• InChI Key: KUHIIBZROYQZJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CC(OC2)CN
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• CAS No.: 2060041-80-5

Description

{5-Oxaspiro[2.4]heptan-6-yl}methanamine, also known as spirocyclic amine, is a chemical compound that has gained attention in recent years due to its unique structure and potential applications in scientific research.

Mechanism of Action

The mechanism of action of {5-Oxaspiro[2.4]heptan-6-yl}methanamine amine is not fully understood, but it is thought to act by binding to specific cellular targets and disrupting their normal function. It has been shown to inhibit the growth of a variety of bacterial and fungal strains, suggesting that it may act by disrupting cell membrane integrity or interfering with essential metabolic pathways.
Biochemical and Physiological Effects:
Spirocyclic amine has been shown to exhibit a range of biochemical and physiological effects, including cytotoxicity, antiproliferative activity, and inhibition of enzyme activity. It has also been shown to modulate the activity of ion channels and other membrane proteins, suggesting that it may have potential applications in neuroscience and drug discovery.

Advantages and Limitations for Lab Experiments

One advantage of {5-Oxaspiro[2.4]heptan-6-yl}methanamine amine is its unique structure, which makes it a valuable building block for the synthesis of complex natural products and other bioactive compounds. Additionally, its broad range of biological activities makes it a promising candidate for drug discovery and development. However, one limitation of this compound amine is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on {5-Oxaspiro[2.4]heptan-6-yl}methanamine amine. One area of interest is the development of new synthetic methods for the preparation of this compound amine and related compounds. Additionally, further studies are needed to elucidate the mechanism of action of this compound amine and to identify its cellular targets. Finally, the potential applications of this compound amine in drug discovery and development, materials science, and other fields should be explored further.

Synthesis Methods

Spirocyclic amine can be synthesized using a variety of methods, including the reaction of an aldehyde or ketone with an amine in the presence of a Lewis acid catalyst. One common method involves the condensation of cyclohexanone with methylamine in the presence of boron trifluoride etherate to yield {5-Oxaspiro[2.4]heptan-6-yl}methanamine amine. Other methods include the reaction of an aldehyde or ketone with a cyclic amine, or the cyclization of an amino alcohol.

Scientific Research Applications

Spirocyclic amine has been used in a variety of scientific research applications, including drug discovery and development, chemical biology, and materials science. It has been shown to exhibit a range of biological activities, including antibacterial, antifungal, and antiviral properties. Additionally, {5-Oxaspiro[2.4]heptan-6-yl}methanamine amine has been used as a building block for the synthesis of complex natural products and other bioactive compounds.